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Audience: Researchers, scientists, and drug development professionals.

Introduction
Trimethoprim is a synthetic bacteriostatic antibiotic that inhibits dihydrofolate reductase

(DHFR), a crucial enzyme in the folic acid synthesis pathway. By blocking the conversion of

dihydrofolate to tetrahydrofolate, Trimethoprim deprives bacteria of essential precursors for

DNA, RNA, and protein synthesis.[1][2][3][4][5] This selective inhibition makes it a valuable tool

for bacterial selection in molecular biology and microbiology research. Establishing an

appropriate working concentration of Trimethoprim in selective agar plates is critical for

effectively isolating bacteria harboring resistance genes while preventing the growth of

susceptible organisms. This document provides a comprehensive guide, including detailed

protocols and quantitative data, to assist researchers in determining and preparing the optimal

working concentration of Trimethoprim for their specific experimental needs.

Mechanism of Action of Trimethoprim
Trimethoprim's efficacy stems from its high affinity for bacterial DHFR, while exhibiting a

significantly lower affinity for the mammalian counterpart, ensuring selective toxicity.[2][5] The

inhibition of DHFR disrupts the synthesis of thymidine, purines, and certain amino acids,

ultimately halting bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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